Cas no 345237-58-3 (3-{(4-Chlorophenyl)thiomethyl}-1-phenyl-1H-pyrazol-5-ol)

• Product Name: 3-{(4-Chlorophenyl)thiomethyl}-1-phenyl-1H-pyrazol-5-ol
• CAS No: 345237-58-3
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• MDL: MFCD02086174
• CID: 3088472
• PubChem ID: 759518
• Update Time: 2025-04-21

3-{(4-Chlorophenyl)thiomethyl}-1-phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(((4-Chlorophenyl)thio)methyl)-1-phenyl-1H-pyrazol-5-ol
• STK080153
• 345237-58-3
• CCG-16683
• LS-09319
• 1H-pyrazol-5-ol, 3-[[(4-chlorophenyl)thio]methyl]-1-phenyl-
• 5-{[(4-chlorophenyl)sulfanyl]methyl}-2-phenyl-1H-pyrazol-3-one
• AKOS001488825
• 5-[(4-chlorophenyl)sulfanylmethyl]-2-phenyl-1H-pyrazol-3-one
• 3-([(4-Chlorophenyl)thio]methyl)-1-phenyl-1h-pyrazol-5-ol
• MFCD02086174
• 3-{[(4-chlorophenyl)sulfanyl]methyl}-1-phenyl-1H-pyrazol-5-ol
• SCHEMBL12297817
• 3-{[(4-chlorophenyl)thio]methyl}-1-phenyl-1H-pyrazol-5-ol
• CHEMBL1643543
• ALBB-027221
• NCGC00182342-01
• CS-0359365
• 3-{(4-Chlorophenyl)thiomethyl}-1-phenyl-1H-pyrazol-5-ol

• MDL： MFCD02086174
• Inchi： 1S/C16H13ClN2OS/c17-12-6-8-15(9-7-12)21-11-13-10-16(20)19(18-13)14-4-2-1-3-5-14/h1-10,18H,11H2
• InChI Key： DGOQSGRRVWLWLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC1=CC(N(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 316.0437119Da
• Monoisotopic Mass: 316.0437119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.6Ų